benzo[c][1,2,5]thiadiazol-5-yl(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)methanone

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H19N5O3S2/c1-22-17-4-2-3-5-18(17)24(29(22,26)27)14-8-10-23(11-9-14)19(25)13-6-7-15-16(12-13)21-28-20-15/h2-7,12,14H,8-11H2,1H3
• InChI Key: FVECADQKKYCAGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C19H19N5O3S2
• Molecular Weight: 429.5 g/mol
• CAS No.: 2034415-58-0

Description

Benzo[c][1,2,5]thiadiazol-5-yl(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H19N5O3S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications

Molecular Aggregation and Solvent Effects

• Research on similar compounds indicates that the molecular aggregation of thiadiazole derivatives is significantly influenced by solvent type, which affects their fluorescence and circular dichroism spectra. This suggests potential applications in spectroscopic studies and materials science (Matwijczuk et al., 2016).

Structural Analysis and Antiproliferative Activity

• A study on a structurally similar compound demonstrated its antiproliferative activity. This highlights the potential of such compounds in the development of new chemotherapeutics (Prasad et al., 2018).

Anti-Mycobacterial Applications

• Thiadiazolylmethanones, closely related to the compound , have shown promise as new anti-mycobacterial chemotypes. This suggests their potential use in treating tuberculosis (Pancholia et al., 2016).

Antimicrobial Properties

• Some benzothiadiazole derivatives have demonstrated variable and modest antimicrobial activity against various bacterial and fungal strains, indicating potential applications in developing new antimicrobial agents (Patel et al., 2011).

Electrochromic Applications

• Thiadiazolo[3,4-c]pyridine, an analog of benzothiadiazole, has been used in the development of fast-switching green electrochromic polymers with low bandgaps, suggesting potential applications in smart window technologies and display devices (Ming et al., 2015).

Organic Semiconductor Research

• Benzo[d][1,2,3]thiadiazole derivatives have been used in organic semiconductors for applications in transistors, solar cells, and other optoelectronic devices. This underscores the significance of such compounds in advanced material sciences (Chen et al., 2016).